![molecular formula C14H15NO3 B7589379 4-[[(2E,4E)-hexa-2,4-dienoyl]amino]-2-methylbenzoic acid](/img/structure/B7589379.png)
4-[[(2E,4E)-hexa-2,4-dienoyl]amino]-2-methylbenzoic acid
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Overview
Description
4-[[(2E,4E)-hexa-2,4-dienoyl]amino]-2-methylbenzoic acid, also known as HDBA, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. HDBA is a derivative of benzoic acid and is synthesized through a specific method that involves several steps.
Mechanism of Action
The mechanism of action of 4-[[(2E,4E)-hexa-2,4-dienoyl]amino]-2-methylbenzoic acid is not fully understood, but it is believed to involve the inhibition of specific enzymes that are involved in cell growth and inflammation. This compound has been shown to inhibit the activity of COX-2, an enzyme that is involved in the production of prostaglandins, which are inflammatory mediators. This compound has also been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the production of inflammatory mediators, and reduce the proliferation of skin cells. This compound has also been shown to have antioxidant properties, which may contribute to its anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
The advantages of using 4-[[(2E,4E)-hexa-2,4-dienoyl]amino]-2-methylbenzoic acid in lab experiments include its ability to inhibit the growth of cancer cells and its anti-inflammatory properties. This compound is also relatively easy to synthesize and purify, which makes it a convenient compound to work with. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further research to fully understand its mechanism of action.
Future Directions
There are several future directions for research on 4-[[(2E,4E)-hexa-2,4-dienoyl]amino]-2-methylbenzoic acid. One area of research could focus on optimizing the synthesis method to increase the yield and purity of the final product. Another area of research could focus on the development of this compound derivatives with improved efficacy and reduced toxicity. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in various scientific fields.
Synthesis Methods
The synthesis of 4-[[(2E,4E)-hexa-2,4-dienoyl]amino]-2-methylbenzoic acid involves the reaction between 2-methylbenzoic acid and hexa-2,4-dienoic acid. The reaction is catalyzed by a base and results in the formation of this compound. This method has been optimized by scientists to increase the yield and purity of the final product.
Scientific Research Applications
4-[[(2E,4E)-hexa-2,4-dienoyl]amino]-2-methylbenzoic acid has been studied extensively for its potential applications in various scientific fields. One of the most promising applications is in the field of cancer research. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo. It does so by inducing apoptosis, a process that leads to the death of cancer cells. This compound has also been studied for its potential as an anti-inflammatory agent and as a treatment for various skin disorders.
properties
IUPAC Name |
4-[[(2E,4E)-hexa-2,4-dienoyl]amino]-2-methylbenzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15NO3/c1-3-4-5-6-13(16)15-11-7-8-12(14(17)18)10(2)9-11/h3-9H,1-2H3,(H,15,16)(H,17,18)/b4-3+,6-5+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XDFAJFSURQDIBM-VNKDHWASSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC=CC=CC(=O)NC1=CC(=C(C=C1)C(=O)O)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C=C/C=C/C(=O)NC1=CC(=C(C=C1)C(=O)O)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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